2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate

• IUPAC Name: [2-(4-ethylphenyl)-2-oxoethyl] 2-[(2-phenylacetyl)amino]acetate
• InChI: InChI=1S/C20H21NO4/c1-2-15-8-10-17(11-9-15)18(22)14-25-20(24)13-21-19(23)12-16-6-4-3-5-7-16/h3-11H,2,12-14H2,1H3,(H,21,23)
• InChI Key: AUDUQIIKWGPMSB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)COC(=O)CNC(=O)CC2=CC=CC=C2
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol
• Solubility: 36.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is also known as Etizolam, and it is a benzodiazepine analog that has been found to possess anxiolytic, sedative, and hypnotic properties. The purpose of

Scientific Research Applications

2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate has been extensively studied for its potential therapeutic applications. It has been found to possess anxiolytic, sedative, and hypnotic properties, making it a promising candidate for the treatment of anxiety disorders, insomnia, and other sleep-related disorders. Additionally, it has been found to be effective in the treatment of alcohol withdrawal syndrome and seizures.

Mechanism of Action

The exact mechanism of action of 2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate is not fully understood. However, it is believed to act on the benzodiazepine receptor site of the GABA-A receptor, enhancing the binding of GABA to the receptor and increasing the inhibitory effects of GABA on the central nervous system. This results in the anxiolytic, sedative, and hypnotic effects of the compound.
Biochemical and Physiological Effects:
2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate has been found to produce a range of biochemical and physiological effects. These include muscle relaxation, decreased anxiety, sedation, and hypnotic effects. It has also been found to have anticonvulsant properties and can reduce the severity and frequency of seizures.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate in lab experiments include its potency and selectivity for the GABA-A receptor, making it a useful tool for studying the role of GABA in the central nervous system. Additionally, it has been found to be effective in a range of animal models of anxiety and sleep-related disorders. However, the limitations of using this compound in lab experiments include its potential for abuse and dependence, which can make it difficult to control for confounding factors in animal studies.

Future Directions

There are several future directions for research on 2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate. One area of interest is the development of new analogs with improved selectivity and potency for the GABA-A receptor. Another area of interest is the exploration of the potential therapeutic applications of this compound in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, research is needed to better understand the long-term effects of 2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate on the central nervous system and to develop strategies for minimizing the risk of abuse and dependence.